2-(4-acetylpiperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-4H-pyran-4-one

• IUPAC Name: 2-(4-acetylpiperazine-1-carbonyl)-5-[(4-fluorophenyl)methoxy]pyran-4-one
• InChI: InChI=1S/C19H19FN2O5/c1-13(23)21-6-8-22(9-7-21)19(25)17-10-16(24)18(12-27-17)26-11-14-2-4-15(20)5-3-14/h2-5,10,12H,6-9,11H2,1H3
• InChI Key: ICTISMJLWRJEDD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C(=O)C2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O5
• Molecular Weight: 374.4 g/mol

Description

2-(4-acetylpiperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-4H-pyran-4-one is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Scientific Research Applications

Anticancer Activity

Compounds with structural elements similar to 2-(4-acetylpiperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-4H-pyran-4-one have been synthesized and evaluated for their anticancer properties. For instance, derivatives of fluoro-substituted benzo[b]pyran have shown significant anti-lung cancer activity. These compounds were tested against various human cancer cell lines, including lung, breast, and CNS cancers, demonstrating anticancer activity at low concentrations (Hammam et al., 2005).

Analgesic and Anti-inflammatory Properties

Imidazolyl acetic acid derivatives, including compounds structurally related to the target molecule, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds showed significant activity against carrageenan-induced rat paw edema and exhibited analgesic effects in the writhing test in mice, highlighting their potential as templates for developing new anti-inflammatory and analgesic drugs (Khalifa et al., 2008).

Antimicrobial Agents

Research has also focused on the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones with antibacterial properties. These compounds were synthesized from structures containing elements similar to 2-(4-acetylpiperazine-1-carbonyl)-5-((4-fluorobenzyl)oxy)-4H-pyran-4-one and screened for their antibacterial activity, indicating the potential of such compounds in developing new antimicrobial agents (Solankee & Patel, 2004).

Enzyme Inhibition

The structural features of compounds within this chemical family have been identified as critical for antagonistic activity against specific biological targets, such as Neuropeptide S (NPS). Research into substituted 1,1-diphenyl-hexahydro-oxazolo[3,4-a]pyrazin-3-ones, which share a resemblance with the compound , has highlighted their potential as potent inhibitors, underscoring the importance of structural optimization in drug development (Zhang et al., 2008).